Cas no 26301-79-1 (D-Mannono-1,4-lactone)

• Product Name: D-Mannono-1,4-lactone
• CAS No: 26301-79-1
• MF: C₆H₁₀O₆
• MW: 178.140002727509
• MDL: MFCD00065020
• CID: 255352
• PubChem ID: 87572938
• Update Time: 2025-11-02

D-Mannono-1,4-lactone Chemical and Physical Properties

Names and Identifiers

• D-Mannono-1,4-lactone
• .γ.-Lactone of mannonic acid
• D-Mannono-1,4-lacton
• MANNONIC ACID-gamma-LACTONE, D-(RG)
• &#947
• <small>D<
• 1,4-D-Mannonolactone
• D-Mannono-(1-4)-lactone
• -Lactone of mannonic acid
• -lactone, D-
• Mannonic acid, &#947
• D-mannonic acid-1,4-lactone
• D-mannono-gamma-lactone
• D-mannonic acid-gamma-lactone
• E8Y5GMN3J0
• (3S,4R,5R)-5-((R)-1,2-Dihydroxyethyl)-3,4-dihydroxydihydrofuran-2(3H)-one
• Mannono-gamma-lactone
• D-Mannonic acid,g-lactone
• D-Mannonic acid, gamma-lactone
• FCH919882
• D-MANNONIC ACID GAMMA-LACTONE
• API0002460
• M0958
• SCHEMBL2296354
• W-202123
• 26301-79-1
• (3S, 4R, 5R)-5-[(1R)-1, 2-dihydroxyethyl]-3, 4-dihydroxyoxolan-2-one
• FS-5704
• D-MANNONO-.GAMMA.-LACTONE, (+)-
• T72191
• D-MANNONO-.GAMMA.-LACTONE
• DTXSID201314777
• Mannonic acid, .gamma.-lactone, D-
• AKOS006240037
• (3S,4R,5R)-5-[(1R)-1,2-dihydroxyethyl]-3,4-dihydroxyoxolan-2-one
• CS-0158518
• MFCD00065020
• MANNONO-GAMMA-LACTONE, D-
• NSC 1971
• EINECS 247-596-0
• DTXSID70860012
• UNII-E8Y5GMN3J0
• NSC-1971
• SXZYCXMUPBBULW-SQOUGZDYSA-N

• MDL： MFCD00065020
• Inchi： 1S/C6H10O6/c7-1-2(8)5-3(9)4(10)6(11)12-5/h2-5,7-10H,1H2/t2-,3-,4+,5-/m1/s1
• InChI Key： SXZYCXMUPBBULW-SQOUGZDYSA-N
• SMILES： O1C([C@H]([C@H]([C@H]1[C@@H](CO)O)O)O)=O

Computed Properties

• Exact Mass: 178.04800
• Monoisotopic Mass: 178.048
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 181
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 6
• XLogP3: -2
• Topological Polar Surface Area: 107

Experimental Properties

• Color/Form: Not determined
• Density: 1.766
• Melting Point: 151.0 to 156.0 deg-C
• Boiling Point: 467.9 °C at 760 mmHg
• Flash Point: 201.5 °C
• Refractive Index: 1.625
• Water Partition Coefficient: within almost transparency
• PSA: 107.22000
• LogP: -3.01320
• Solubility: Not determined

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Lactones Gamma butyrolactones
• Solvents and Organic Chemicals Organic Compounds Acids/Esters

Additional information on D-Mannono-1,4-lactone

Comprehensive Guide to D-Mannono-1,4-lactone (CAS No. 26301-79-1): Properties, Applications, and Industry Insights

D-Mannono-1,4-lactone (CAS No. 26301-79-1) is a cyclic ester derivative of D-mannose, a naturally occurring monosaccharide. This compound has garnered significant attention in the pharmaceutical, food, and cosmetic industries due to its unique chemical properties and versatile applications. As a lactone, it exhibits excellent stability and reactivity, making it a valuable intermediate in organic synthesis. Researchers and manufacturers are increasingly exploring its potential in glycosylation reactions and as a precursor for bioactive molecules.

The growing demand for sugar-derived lactones like D-Mannono-1,4-lactone aligns with the global shift toward sustainable and bio-based chemicals. With the rise of green chemistry initiatives, this compound is being investigated for its eco-friendly synthesis routes, such as enzymatic catalysis. Its role in nutraceutical formulations is another hot topic, particularly in formulations targeting gut health and prebiotic activity. Consumers searching for "natural sugar derivatives in supplements" or "mannose-based lactones in skincare" will find this compound highly relevant.

From a structural perspective, D-Mannono-1,4-lactone features a five-membered ring structure, which influences its solubility and reactivity. This characteristic makes it ideal for applications requiring controlled release, such as encapsulation technologies in the food industry. Recent studies highlight its potential in controlled drug delivery systems, where its degradation profile can be finely tuned. These advancements address frequent search queries like "biodegradable lactones in medicine" or "mannose derivatives for targeted therapy."

In the cosmetic sector, D-Mannono-1,4-lactone is gaining traction as a humectant and skin-conditioning agent. Its ability to retain moisture and enhance skin barrier function aligns with the booming demand for clean beauty ingredients. Formulators often search for "plant-derived lactones for hydration" or "non-irritating sugar esters," positioning this compound as a viable alternative to synthetic additives. Additionally, its mild exfoliating properties make it suitable for gentle skincare formulations.

Analytical techniques such as HPLC and NMR spectroscopy are critical for quality control of D-Mannono-1,4-lactone. Purity standards are stringent, especially for pharmaceutical-grade material, addressing common industry concerns like "how to test mannono-lactone purity" or "specifications for CAS 26301-79-1." Regulatory compliance, including GRAS (Generally Recognized as Safe) status for food applications, further enhances its marketability. Manufacturers frequently inquire about "regulatory approval for sugar lactones" or "safety data for D-mannose derivatives."

Future research directions for D-Mannono-1,4-lactone include its potential in biodegradable polymers and functional food additives. With increasing interest in circular economy models, its production from renewable resources like agricultural waste is a promising area. Queries such as "upcycling mannose-rich biomass" or "sustainable lactone production" reflect these trends. As industries prioritize carbon footprint reduction, this compound’s eco-friendly profile positions it as a key player in next-generation chemical solutions.

In summary, D-Mannono-1,4-lactone (CAS No. 26301-79-1) is a multifaceted compound with expanding applications across diverse sectors. Its alignment with sustainability goals, coupled with its functional versatility, ensures its relevance in both current and emerging markets. Whether for pharmaceutical intermediates, cosmetic ingredients, or food science innovations, this lactone continues to captivate researchers and industry professionals alike.